Cas no 740815-37-6 (N-Phenyl-2-(di-tert-butylphosphino)indole)
N-Phenyl-2-(di-tert-butylphosphino)indole is a specialized phosphine ligand featuring a sterically hindered di-tert-butylphosphino group attached to an N-phenylindole scaffold. This structure confers high electron density and steric bulk, making it particularly effective in transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes. The ligand’s robust steric profile enhances metal center stability, improving catalytic efficiency and selectivity. Its indole backbone further contributes to tunable electronic properties, facilitating applications in asymmetric synthesis and fine chemical production. The compound is typically utilized under inert conditions due to its air-sensitive nature, ensuring optimal performance in demanding catalytic systems.
740815-37-6 structure
Product Name:N-Phenyl-2-(di-tert-butylphosphino)indole
CAS No:740815-37-6
MF:C22H28NP
MW:337.438186645508
MDL:MFCD06798302
CID:560128
PubChem ID:329760468
Update Time:2025-05-27
N-Phenyl-2-(di-tert-butylphosphino)indole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
- 2-(Di-tert-butylphosphino)-1-phenylindole
- 1H-Indole,2-[bis(1,1-dimethylethyl)phosphino]-1-phenyl-
- ACMC-20aon6
- AG-G-94098
- CATACXIUM(R) PINTB
- N-Phenyl-2-(di-tert-butylphosphino)indole
- N-Phenylindol-2-yl-di-tert-butylphosphine
- SureCN289737
- cataCXium® PIntB
- E84232
- N-PHENYL-2-(DI-T-BUTYLPHOSPHINO)INDOL
- ditert-butyl-(1-phenylindol-2-yl)phosphane
- MFCD06798302
- SY028020
- AKOS016012152
- SCHEMBL289737
- BP-12235
- C22H28NP
- DTXSID40457771
- 2-(Di-tert-butylphosphino)-1-phenylindole, 95%
- AS-66569
- 2-(di-tert-butylphosphino)-N-phenylindole
- HDZRDZCQFYUOHE-UHFFFAOYSA-N
- 740815-37-6
- 2-(di-tert-butylphosphanyl)-1-phenyl-1H-indole
- BCP33384
- N-Phenylindol-2-yl-di-tert-butylphosphine; 2-[Bis(1,1-dimethylethyl)phosphino]-1-phenyl-1H-indole
- 2-(DI-TERT-BUTYLPHOSPHANYL)-1-PHENYLINDOLE
- DB-312851
-
- MDL: MFCD06798302
- Inchi: 1S/C22H28NP/c1-21(2,3)24(22(4,5)6)20-16-17-12-10-11-15-19(17)23(20)18-13-8-7-9-14-18/h7-16H,1-6H3
- InChI Key: HDZRDZCQFYUOHE-UHFFFAOYSA-N
- SMILES: P(C1=CC2C=CC=CC=2N1C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 337.195936895g/mol
- Monoisotopic Mass: 337.195936895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- Color/Form: NA
- Density: Not available
- Melting Point: 90-92℃ (methanol )
- Boiling Point: 455.4±27.0 °C at 760 mmHg
- Flash Point: 197.2±28.7 °C
- PSA: 18.52000
- LogP: 6.33470
- Sensitiveness: air sensitive
N-Phenyl-2-(di-tert-butylphosphino)indole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-Phenyl-2-(di-tert-butylphosphino)indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601203-5g |
N-Phenyl-2-(di-tert-butylphosphino)indole |
740815-37-6 | 98% | 5g |
¥2600.0 | 2023-07-10 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601203-1g |
N-Phenyl-2-(di-tert-butylphosphino)indole |
740815-37-6 | 98% | 1g |
¥680.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601203-100mg |
N-Phenyl-2-(di-tert-butylphosphino)indole |
740815-37-6 | 98% | 100mg |
¥420.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3550-2g |
N-Phenyl-2-(di-t-butylphosphino)indol,min.98%[cataCXiumPIntB] |
740815-37-6 | min.98%[cataCXiumPIntB] | 2g |
3249.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3550-500mg |
N-Phenyl-2-(di-t-butylphosphino)indol,min.98%[cataCXiumPIntB] |
740815-37-6 | min.98%[cataCXiumPIntB] | 500mg |
1083.0CNY | 2021-07-12 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021998-1g |
N-Phenyl-2-(di-t-butylphosphino)indol,98% [cataCXium PIntB],95% |
740815-37-6 | 95% | 1g |
¥1692 | 2024-05-21 | |
| abcr | AB170460-500 mg |
N-Phenyl-2-(di-t-butylphosphino)indol, 98% [cataCXium® PIntB]; . |
740815-37-6 | 98% | 500 mg |
€98.70 | 2023-07-20 | |
| abcr | AB170460-2 g |
N-Phenyl-2-(di-t-butylphosphino)indol, 98% [cataCXium® PIntB]; . |
740815-37-6 | 98% | 2 g |
€287.00 | 2023-07-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 672343-1G |
N-Phenyl-2-(di-tert-butylphosphino)indole |
740815-37-6 | 1g |
¥1736.71 | 2023-11-30 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 672343-5G |
N-Phenyl-2-(di-tert-butylphosphino)indole |
740815-37-6 | 5g |
¥6919.98 | 2023-11-30 |
N-Phenyl-2-(di-tert-butylphosphino)indole Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:740815-37-6)2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
Order Number:LE8026
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:740815-37-6)2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry